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Compound of Interest

Compound Name: 4,5-diiodo-1H-1,2,3-triazole

Cat. No.: B1451101

An In-Depth Technical Guide to the Safe Handling and Application of 4,5-diiodo-1H-1,2,3-
triazole

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,
and drug development professionals working with 4,5-diiodo-1H-1,2,3-triazole. It moves
beyond a simple safety data sheet to provide a deeper understanding of the compound's
properties, hazards, and handling requirements within a research and development context.
The causality behind experimental and safety choices is emphasized to foster a culture of
intrinsic safety and scientific rigor.

Compound Profile: Properties and Significance

4,5-diiodo-1H-1,2,3-triazole is a halogenated aromatic heterocycle. The 1,2,3-triazole core is
a significant scaffold in medicinal chemistry, known for its stability and versatile biological
activities, including applications as anticancer, antimicrobial, and antiviral agents.[1][2] The di-
iodo substitution makes this molecule a particularly valuable and reactive building block. The
two iodine atoms serve as versatile synthetic handles for introducing further complexity through
cross-coupling reactions, allowing for the creation of diverse molecular libraries.[3][4] This
reactivity is pivotal in the development of novel therapeutics, such as potent and selective
inhibitors of the Indoleamine 2,3-dioxygenase 1 (IDO1) enzyme, a key target in cancer
immunotherapy.[5][6]

Physicochemical and Spectroscopic Data
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A precise understanding of the compound's physical and spectroscopic properties is the

foundation of its safe and effective use. While comprehensive experimental data for this

specific molecule is not widely published, the following tables summarize known information

and expected characteristics based on its structure and data from closely related analogs.

Table 1: Physicochemical Properties of 4,5-diiodo-1H-1,2,3-triazole

Property Value Source /| Comment
Molecular Formula C2HI2N3 [7]
Molar Mass 319.86 g/mol Calculated

Expected to be an off-white to Based on analogous
Appearance .

yellow solid compounds[8][9]

Not specified; thermal analysis  Triazoles are often thermally
Melting Point is recommended before stable up to their melting

heating point[10][11]

Soluble in polar organic ]

- Inferred from synthesis
Solubility solvents (e.g., THF, DCM,
procedures[12]
Acetone)
- Stable under normal lodo-compounds are often

Stability

conditions. Sensitive to light.

light-sensitive[12]

Table 2: Expected Spectroscopic Characteristics
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Expected Chemical Shifts /

Spectroscopy Rationale & Notes

Bands

A broad singlet for the N-H The acidic proton on the
1H NMR _ _ _

proton, typically >10 ppm. triazole ring.

The heavy iodine atoms cause

Two signals expected for the a significant upfield shift (the
13C NMR triazole ring carbons (C4, C5) "heavy atom effect"). Actual

in the range of 75-95 ppm. values may vary based on

solvent and tautomeric form.

N-H stretching (broad, ~3100-

3300 cm™1), C=N stretching Characteristic vibrations for the
(~1600-1650 cm~1), N-N N-H triazole ring structure.
stretching (~1200-1300 cm™1),

Infrared (IR)

Hazard Identification and Toxicological Profile

No specific toxicological study for 4,5-diiodo-1H-1,2,3-triazole is publicly available. Therefore,
a conservative approach based on data from analogous halogenated and non-halogenated
triazoles is essential.

Acute Hazards

Based on safety data for compounds like 4,5-Dibromo-1H-1,2,3-triazole and other triazole
derivatives, the primary acute hazards are:

Skin Irritation (H315): Causes skin irritation.[13]

Serious Eye Irritation (H319): Causes serious eye irritation.[13][14]

Respiratory Irritation (H335): May cause respiratory irritation if inhaled as a dust.[14][15]

Harmful if Swallowed (H302): May be harmful if ingested.[14]

Chronic and Systemic Health Effects
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The long-term effects of exposure have not been studied. However, data on other triazole-
based compounds warrant caution:

o Potential for Organ Damage: Some triazole derivatives have been shown to be toxic to the
kidneys, liver, and thyroid with repeated or prolonged exposure.[16]

e Hepatotoxicity: Certain triazole antimycotic agents have been identified as mitochondrial
toxicants, potentially leading to liver damage.[17]

e Mutagenicity: Some related triazoles have tested positive for mutagenic effects in
mammalian somatic cells or bacteria.[16]

Physical and Reactivity Hazards

o Thermal Decomposition: While many triazoles are thermally stable, decomposition at
elevated temperatures can release toxic gases, including nitrogen oxides (NOXx), carbon
oxides (CO, COz2), and potentially hydrogen iodide (HI) or iodine vapor.[16][18]

o Chemical Incompatibility:
o Strong Oxidizing Agents: Incompatible with strong oxidizers.
o Strong Bases: The N-H proton is acidic and will react with strong bases.[19]
o Reactive Metals: Avoid contact with reactive metals like sodium and potassium.[20]

Table 3: Inferred GHS Hazard Classification
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Pictogram GHS Class Hazard Statement
Acute Toxicity, Oral (Category )
o H302: Harmful if swallowed
4) Skin Irritation (Category 2) o
o H315: Causes skin irritation
t, Eye Irritation (Category 2A) )
lraalt text - o H319: Causes serious eye
Specific Target Organ Toxicity o
) irritation H335: May cause
— Single Exposure (Category ) o
) respiratory irritation
3), Respiratory System
H373: May cause damage to
Specific Target Organ Toxicity organs (liver, kidneys, thyroid)
aalt text — Repeated Exposure through prolonged or repeated

(Category 2)

exposure (Precautionary

assumption)

Note: This classification is inferred from structurally similar compounds and should be used for

precautionary risk assessment.

Risk Mitigation and Safe Handling Protocols

A multi-layered approach to safety, prioritizing the elimination and substitution of hazards, is
paramount. Where this is not possible, engineering and administrative controls, followed by
personal protective equipment (PPE), are critical.

The Hierarchy of Controls

The most effective safety strategies are implemented at the top of the hierarchy. PPE, while
essential, is the last line of defense.
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Hazard Mitigation Hierarchy

Substitution
(Use a less hazardous chemical)

Personal Protective Equipment (PPE)
(Gloves, goggles, lab coat)

Click to download full resolution via product page

Figure 1: Hierarchy of controls for managing chemical hazards.

Mandatory Engineering Controls

¢ Chemical Fume Hood: All manipulations of solid 4,5-diiodo-1H-1,2,3-triazole and its
solutions must be performed inside a certified chemical fume hood to prevent inhalation of
dust or vapors and to contain potential spills.

o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[20]

Personal Protective Equipment (PPE)
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The appropriate PPE is non-negotiable and must be worn at all times when handling the
compound.

Table 4: Recommended Personal Protective Equipment (PPE)

Task Minimum Required PPE

Storage & Transport Safety glasses, lab coat, nitrile gloves.

Chemical splash goggles, lab coat, nitrile
Weighing Solid gloves. Consider a respirator for large

quantities.

) ) Chemical splash goggles, lab coat, nitrile
Preparing Solutions
gloves.

) ) Chemical splash goggles, lab coat, nitrile
Running Reactions o _ _
gloves. Face shield if there is a splash risk.

] Chemical splash goggles, lab coat, nitrile
Handling Waste
gloves.

Step-by-Step Handling Protocol

This protocol outlines a self-validating workflow designed to minimize exposure and risk.

contaminated glassware with solvent
led cor

- Rinse
Step 4: Reaction & Workup. S 25100 1 sec] /510 B step 5: Decontamination & Waste  Collecta

Click to download full resolution via product page

Figure 2: Standard workflow for handling 4,5-diiodo-1H-1,2,3-triazole.

o Preparation: Before handling, ensure a chemical spill kit is accessible. Verify the fume hood
is functioning correctly. Don all required PPE as specified in Table 4.

 Aliquotting/Weighing:
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o Perform all weighing operations on a draft shield-equipped balance located inside a
chemical fume hood.

o Use a spatula to transfer the solid. Avoid creating dust.

o Promptly and securely close the primary container after removing the desired amount.
lodo-compounds should be protected from light.[12]

e Dissolution:

o Add solvent to the vessel containing the weighed solid.

o Cap the vessel before agitation or sonication to prevent aerosol generation.

o Storage:

o

Store in a tightly sealed, clearly labeled container.[21]

[e]

Keep in a cool, dry, dark place.

(¢]

Store away from incompatible materials, particularly strong bases and oxidizing agents.
[20][22]

o

Store corrosives and liquids on lower shelves and large containers no more than two feet
from the floor.[22]

Emergency Procedures
Immediate and correct response to an incident is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13][16]

» Skin Contact: Remove contaminated clothing. Immediately flush skin with plenty of soap and
water for at least 15 minutes. Seek medical attention if irritation develops or persists.[13]

« Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.[16]
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[16]

« Spills:

o

Evacuate non-essential personnel from the area.

o Wearing appropriate PPE, cover the spill with a dry, inert absorbent material (e.qg.,
vermiculite, sand, or chemical absorbent).

o Carefully sweep or scoop the material into a labeled, sealable container for hazardous
waste disposal.

o Decontaminate the spill area with an appropriate solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste. Do not let the product enter drains.

e Fire: Use a dry chemical, carbon dioxide (COz), water spray, or alcohol-resistant foam.
Firefighters should wear self-contained breathing apparatus.

Synthesis and Reactivity Context

Understanding the synthesis of 4,5-diiodo-1H-1,2,3-triazole provides insight into potential
impurities and reactivity-related hazards. It is typically synthesized from 1H-1,2,3-triazole via an
iodination reaction.[9]

1H-1,2,3-Triazole

+ lodine (I2)
+ Base (e.g., KOH)
+ Solvent (e.g., H20)

y

4 5-dilodo-1H-1,2,3-triazole

Click to download full resolution via product page
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Figure 3: Simplified synthesis pathway.

Key Safety Considerations during Synthesis and Use:
» lodine: lodine is corrosive and has a high vapor pressure. Handle with care in a fume hood.

o Azide Precursors: If synthesizing the triazole ring from scratch (e.qg., via azide-alkyne
cycloaddition), be aware that organic azides can be explosive and should be handled with
extreme caution.[3][23]

o N-Alkylation: The triazole N-H is acidic and can be alkylated, which can lead to the formation
of two different tautomers.[9] This highlights its reactivity towards electrophiles and bases.

e Cross-Coupling Reactions: When using this compound as a substrate in palladium-catalyzed
or other cross-coupling reactions, be mindful of the hazards associated with the catalysts,
ligands, and other reagents involved.

Conclusion

4,5-diiodo-1H-1,2,3-triazole is a powerful synthetic intermediate with significant potential in
drug discovery. Its utility, however, is matched by its potential hazards. A thorough
understanding of its chemical properties, a conservative assessment of its toxicological risks
based on analogous structures, and the stringent application of a control hierarchy are
essential for its safe handling. By integrating these principles into all laboratory workflows,
researchers can effectively harness the synthetic potential of this molecule while ensuring the
highest standards of personal and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8290111/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.891484/full
https://pubs.rsc.org/en/content/articlelanding/2016/dt/c6dt01731b
https://www.benchchem.com/product/b1451101?utm_src=pdf-body
https://www.benchchem.com/product/b1451101?utm_src=pdf-custom-synthesis
https://www.mdpi.com/si/253372
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Developments in the Application of 1,2,3-Triazoles in Cancer Treatment - PubMed
[pubmed.ncbi.nim.nih.gov]

3. Arecent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles - PMC
[pmc.ncbi.nlm.nih.gov]

4. Regiospecific Synthesis of 1,4,5-Trisubstituted-1,2,3-triazole via One-Pot Reaction
Promoted by Copper(l) Salt [organic-chemistry.org]

5. 4,5-Disubstituted 1,2,3-triazoles: Effective Inhibition of Indoleamine 2,3-Dioxygenase 1
Enzyme Regulates T cell Activity and Mitigates Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]

6. 4,5-Disubstituted 1,2,3-triazoles: Effective Inhibition of Indoleamine 2,3-Dioxygenase 1
Enzyme Regulates T cell Activity and Mitigates Tumor Growth - PubMed
[pubmed.ncbi.nim.nih.gov]

7. calpaclab.com [calpaclab.com]
8. 4,5-DIBROMO-1H-1,2,3-TRIAZOLE synthesis - chemicalbook [chemicalbook.com]

9. Mono- and diiodo-1,2,3-triazoles and their mono nitro derivatives - Dalton Transactions
(RSC Publishing) [pubs.rsc.org]

10. jocpr.com [jocpr.com]

11. researchgate.net [researchgate.net]

12. rsc.org [rsc.org]

13. echemi.com [echemi.com]

14. fishersci.com [fishersci.com]

15. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]

16. spectrumchemical.com [spectrumchemical.com]

17. Hepatocellular Toxicity of Imidazole and Triazole Antimycotic Agents - PubMed
[pubmed.ncbi.nim.nih.gov]

18. carlroth.com [carlroth.com]

19. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook
[chemicalbook.com]

20. iedu.mui.ac.ir [iedu.mui.ac.ir]
21. aksci.com [aksci.com]
22. ehs.berkeley.edu [ehs.berkeley.edu]

23. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/32679022/
https://pubmed.ncbi.nlm.nih.gov/32679022/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8290111/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8290111/
https://www.organic-chemistry.org/abstracts/literature/912.shtm
https://www.organic-chemistry.org/abstracts/literature/912.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6895048/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6895048/
https://pubmed.ncbi.nlm.nih.gov/31804586/
https://pubmed.ncbi.nlm.nih.gov/31804586/
https://pubmed.ncbi.nlm.nih.gov/31804586/
https://www.calpaclab.com/4-5-diiodo-1h-1-2-3-triazole-95-purity-c2hi2n3-1-gram/aab-aa00i57w-1g
https://www.chemicalbook.com/synthesis/4-5-dibromo-1h-1-2-3-triazole.htm
https://pubs.rsc.org/en/content/articlelanding/2016/dt/c6dt01731b
https://pubs.rsc.org/en/content/articlelanding/2016/dt/c6dt01731b
https://www.jocpr.com/articles/thermal-study-of-synthesized-124triazole-compounds-and-their-kinetic-parameter-evaluation.pdf
https://www.researchgate.net/publication/243957056_Thermal_behaviour_of_124-triazole_and_124-triazine_derivatives
https://www.rsc.org/suppdata/cc/c1/c1cc16110e/c1cc16110e.pdf
https://www.echemi.com/sds/4-5-dibromo-1h-1-2-3-triazole-pd180824118452.html
https://www.fishersci.com/store/msds?partNumber=SB00858EB&productDescription=1H-1%2C2%2C4-TRIAZOLE-3-THIO+25GR&vendorId=VN00092202&countryCode=US&language=en
https://en.wikipedia.org/wiki/1,2,3-Triazole
https://www.spectrumchemical.com/media/sds/2645A.PDF
https://pubmed.ncbi.nlm.nih.gov/28329820/
https://pubmed.ncbi.nlm.nih.gov/28329820/
https://www.carlroth.com/medias/SDB-5242-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg5NTR8YXBwbGljYXRpb24vcGRmfGFEbGlMMmc1TlM4NU1UZ3hNamczTVRJd09USTJMMU5FUWw4MU1qUXlYMGRDWDBWT0xuQmtaZ3w2MWI1NTY3Zjg0Y2ZmOTBlMjc3NzE4NmZlMWRjYTZkOTVhZGM0MjBlZTUzYmVhNzBjMjk1YjRjYWVmOTM3MjQ4
https://www.chemicalbook.com/article/synthesis-properties-chemical-reactivity-of-1-2-4-triazole.htm
https://www.chemicalbook.com/article/synthesis-properties-chemical-reactivity-of-1-2-4-triazole.htm
https://iedu.mui.ac.ir/sites/default/files/chemical%20EN.pdf
https://aksci.com/sds/5176CQ_SDS.pdf
https://ehs.berkeley.edu/sites/default/files/safe_storage_of_hazardous_chemicals.pdf
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.891484/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [safety and handling of 4,5-diiodo-1H-1,2,3-triazole].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1451101#safety-and-handling-of-4-5-diiodo-1h-1-2-3-
triazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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